Resveratrol 3-Sulfate-4’-glucuronide
Resveratrol 3-Sulfate-4’-glucuronide
Brand Name:
Vulcanchem
CAS No.:
1028964-64-8
VCID:
VC0121968
InChI:
InChI=1S/C20H20O12S/c21-12-7-11(8-14(9-12)32-33(27,28)29)2-1-10-3-5-13(6-4-10)30-20-17(24)15(22)16(23)18(31-20)19(25)26/h1-9,15-18,20-24H,(H,25,26)(H,27,28,29)/b2-1+/t15?,16-,17?,18?,20+/m1/s1
SMILES:
C1=CC(=CC=C1C=CC2=CC(=CC(=C2)OS(=O)(=O)O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C20H20O12S
Molecular Weight:
484.428
Resveratrol 3-Sulfate-4’-glucuronide
CAS No.: 1028964-64-8
Reference Standards
VCID: VC0121968
Molecular Formula: C20H20O12S
Molecular Weight: 484.428
| CAS No. | 1028964-64-8 |
|---|---|
| Product Name | Resveratrol 3-Sulfate-4’-glucuronide |
| Molecular Formula | C20H20O12S |
| Molecular Weight | 484.428 |
| IUPAC Name | (3R,6R)-3,4,5-trihydroxy-6-[4-[(E)-2-(3-hydroxy-5-sulfooxyphenyl)ethenyl]phenoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C20H20O12S/c21-12-7-11(8-14(9-12)32-33(27,28)29)2-1-10-3-5-13(6-4-10)30-20-17(24)15(22)16(23)18(31-20)19(25)26/h1-9,15-18,20-24H,(H,25,26)(H,27,28,29)/b2-1+/t15?,16-,17?,18?,20+/m1/s1 |
| Standard InChIKey | ZHTVMOZPBFOELE-LTJXKHNESA-N |
| SMILES | C1=CC(=CC=C1C=CC2=CC(=CC(=C2)OS(=O)(=O)O)O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Synonyms | 4-[(1E)-2-[3-Hydroxy-5-(sulfooxy)phenyl]ethenyl]phenyl β-D-Glucopyranosiduronic Acid |
| PubChem Compound | 131698814 |
| Last Modified | Nov 11 2021 |
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